![molecular formula C12H8ClNO B1274251 2-Chloro-5-benzoylpyridine CAS No. 79567-66-1](/img/structure/B1274251.png)
2-Chloro-5-benzoylpyridine
Overview
Description
2-Chloro-5-benzoylpyridine is a chemical compound with the molecular formula C12H8ClNO . Its average mass is 217.651 Da and its monoisotopic mass is 217.029449 Da . It is used for research and development .
Synthesis Analysis
The synthesis of 2-Chloro-5-benzoylpyridine involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Another method involves the immobilization of 2-Chloro-5-bromopyridine on polystyrene via selective introduction of a traceless silicon linker at the C-4 position .Molecular Structure Analysis
The molecular structure of 2-Chloro-5-benzoylpyridine consists of a benzoyl group attached to the 5-position of a pyridine ring, which also has a chlorine atom at the 2-position .Physical And Chemical Properties Analysis
2-Chloro-5-benzoylpyridine has a molecular formula of C12H8ClNO and an average mass of 217.651 Da .Scientific Research Applications
Coordination Chemistry
2-Chloro-5-benzoylpyridine: serves as a versatile ligand in coordination chemistry. It can form complexes with transition metal ions, exhibiting various geometries and coordination modes. These complexes are pivotal in studying magnetic properties, catalysis, and molecular recognition .
Organic Synthesis
This compound is used as a building block in organic synthesis, particularly in the construction of complex molecules. It’s involved in reactions such as Suzuki coupling, which is essential for creating biaryl structures commonly found in pharmaceuticals .
Material Science
In material science, 2-Chloro-5-benzoylpyridine derivatives are explored for their potential in creating novel materials with unique optical properties. These materials are investigated for their use in light-emitting diodes (LEDs) and photovoltaics .
Pharmaceutical Research
The bioactive nature of pyridine derivatives makes them suitable candidates for drug discovery. They are studied for their potential therapeutic effects, including antibacterial, antiviral, and anticancer activities .
Chemosensors
Due to its structural flexibility, 2-Chloro-5-benzoylpyridine can be modified to develop chemosensors. These sensors detect specific ions or molecules, which is crucial for environmental monitoring and diagnostics .
Nanotechnology
Coating nanoparticles with 2-Chloro-5-benzoylpyridine enhances their properties for use in nanotechnology applications. For instance, it’s used to improve the efficacy of magnetic fluid hyperthermia therapy in cancer treatment .
Nonlinear Optics
Pyridine derivatives are integral in the field of nonlinear optics. They contribute to the development of materials that can modulate light, which is vital for optical computing and telecommunications .
Catalysis
2-Chloro-5-benzoylpyridine: is investigated as a catalyst or a catalyst ligand in various chemical reactions. Its role in enhancing reaction rates and selectivity is significant for industrial chemical processes .
Future Directions
The future directions for 2-Chloro-5-benzoylpyridine could involve further exploration of its potential uses in various fields, including medicinal chemistry, materials science, and organic synthesis. Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry .
properties
IUPAC Name |
(6-chloropyridin-3-yl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYBSRFYWXHOQFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40229778 | |
Record name | Methanone, (6-chloro-3-pyridinyl)phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40229778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79567-66-1 | |
Record name | (6-Chloro-3-pyridinyl)phenylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79567-66-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanone, (6-chloro-3-pyridinyl)phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079567661 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methanone, (6-chloro-3-pyridinyl)phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40229778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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